3-(2-Furyl)propenoyl chloride

• CAS: 54536-91-3

Core Science & Biosynthesis

3-(2-Furyl)propenoyl Chloride: Technical Safety & Handling Guide

Executive Summary

3-(2-Furyl)propenoyl chloride (also known as Furan-2-acryloyl chloride) is a highly electrophilic derivatizing agent used in the synthesis of heterocyclic pharmaceuticals and functional polymers. Its dual-hazard profile—combining the violent moisture sensitivity of an acid chloride with the acid-instability of the furan ring—demands a rigorous handling protocol.

Primary Risks:

• Immediate Hydrolysis: Reacts violently with atmospheric moisture to release Hydrogen Chloride (HCl) gas (respiratory threat) and heat.

• Lachrymator: Potent eye and respiratory irritant even at low ppm.

• Substrate Instability: The furan moiety is susceptible to acid-catalyzed ring opening (polymerization/tarring) if the generated HCl is not immediately neutralized.

Part 1: Chemical Profile & Hazard Identification[1]

Physicochemical Properties

Researchers must treat this compound as a low-melting solid or supercooled liquid . Commercial samples often arrive as fused lumps or semi-solids, complicating transfer.

Property	Value / Description	Operational Implication
CAS Number	717-21-5 (General); 63485-67-6 ((E)-isomer)	Verify specific isomer requirements for stereoselective synthesis.
Physical State	Solid / Semi-solid (MP: ~25–30°C)	May require gentle warming (<35°C) to transfer as liquid. Do not chip solids (creates dust).
Reactivity	High (Electrophilic & Moisture Sensitive)	Must be handled under Argon or Nitrogen.[1]
Storage	2–8°C, Inert Atmosphere	Moisture ingress causes container pressurization (HCl buildup).

GHS Classification & H-Statements

• Skin Corr.[2][3] 1B (H314): Causes severe skin burns and eye damage.[4]

• Eye Dam. 1 (H318): Causes serious eye damage.

• EUH014/029: Reacts violently with water; contact with water liberates toxic gas.[2]

Part 2: The Mechanism of Hazard (The "Why")

To handle this compound safely, one must understand the causality of its reactivity. It is not merely "corrosive"; it is a self-accelerating hazard generator .

The Hydrolysis Cascade

Upon contact with moisture (mucous membranes or humidity), the acyl chloride bond cleaves.

• Thermal Expansion: The reaction is exothermic. In a closed waste container, this heat expands the evolved HCl gas, creating an explosion hazard.

• Furan Degradation: Unlike simple benzoyl chloride, the furan ring in this molecule is acid-sensitive. The generated HCl can attack the furan ring (Schiff base/enamine-like reactivity), leading to rapid polymerization and the formation of intractable black tars, which complicates cleanup and disposal.

Visualization: The Hazard Cascade

Caption: The dual-threat mechanism: HCl generation damages tissue while simultaneously degrading the reagent into hazardous tars.

Part 3: Engineering Controls & PPE

Engineering Controls

• Primary Containment: All transfers must occur in a Chemical Fume Hood or Glovebox .

• Atmosphere: Use a Schlenk line with dry Nitrogen or Argon.

• Trap System: If the reaction is run under reflux, the exhaust must pass through a base trap (NaOH solution) to neutralize evolved HCl.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with acid chlorides.

PPE Type	Recommendation	Rationale
Gloves (Splash)	Double-gloved Nitrile (5 mil min)	Acceptable only for incidental splash. Change immediately upon contact.
Gloves (Handling)	Silver Shield / 4H (Laminate)	Required for spill cleanup or handling pure stock. Nitrile degrades rapidly against concentrated acid chlorides.
Eye Protection	Chemical Goggles + Face Shield	Safety glasses do not seal against HCl fumes which track moisture on the skin.
Respiratory	Full-face respirator (ABEK filter)	Only required if working outside a fume hood (e.g., spill response).

Part 4: Operational Workflows

Safe Transfer Protocol (The "Melt-and-Move" Method)

Context: Chipping at a solid lump creates fine dust that reacts instantly with eye moisture. It is safer to transfer as a liquid.

• Warm Up: Remove the bottle from the fridge. Place it in a sealed Ziploc bag with desiccant. Allow it to reach room temperature (prevents condensation).

• Liquefy: If the solid is stubborn, gently warm the bottle (max 35°C) in a water bath while still sealed in the bag.

• Transfer:

  • Option A (Syringe): Use a wide-bore needle and glass syringe (plastic syringes may swell).

  • Option B (Cannula): If the scale is >10g, use positive pressure cannula transfer to the reaction vessel.

Reaction Setup (Schotten-Baumann Conditions)

Because the furan ring is acid-sensitive, you must scavenge the HCl byproduct immediately.

• Reagent: 3-(2-Furyl)propenoyl chloride.

• Base: Pyridine or Triethylamine (Et3N) (at least 1.2 equivalents).

• Solvent: Dry DCM or THF.

• Procedure:

  • Dissolve the nucleophile (amine/alcohol) and the Base in the solvent.

  • Cool to 0°C.

  • Add the acid chloride dropwise (diluted in solvent). Do not add neat.

  • Why? This controls the exotherm and prevents local concentration of HCl which would destroy the furan ring.

Quenching & Disposal (The "Ice-Base" Protocol)

CRITICAL: Never add water directly to the reaction pot.

• Prepare Quench Tank: A large beaker with crushed ice and saturated Sodium Bicarbonate (

  ) or Sodium Carbonate ( ).

  • Note: The base is essential. Quenching with pure water generates acidic water, which degrades the furan product.

• Slow Addition: Pour the reaction mixture slowly onto the stirring ice/base slurry.

• CO2 Management: Expect vigorous foaming (

  evolution). Allow to settle before adding more.

Visualization: Safe Handling Workflow

Caption: Step-by-step logic from storage to disposal, prioritizing moisture exclusion and HCl neutralization.

Part 5: Emergency Response

Spill Cleanup

Do NOT use water. Water will cause the spill to boil and release a cloud of HCl gas.

• Evacuate: Clear the immediate area.

• Absorb: Cover the spill with dry sand, vermiculite, or a specialized acid-neutralizing absorbent (e.g., sodium carbonate powder).

• Collect: Scoop the slurry into a container.

• Deactivate: Move the container to the fume hood. Very slowly add the absorbent mixture to a large volume of ice water/soda ash solution to quench.

First Aid

• Skin Contact: Immediate flush with water for 15 minutes.[3][4][5] Do not use "neutralizing" creams (they trap heat).

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen may be required (delayed pulmonary edema is a risk with HCl inhalation).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• European Chemicals Agency (ECHA). (2024). Substance Information: 3-(2-furyl)acryloyl chloride. [Link]

• Organic Syntheses. (1920-2024). General Procedures for Handling Acid Chlorides. [Link]

Sources

• 1. kgroup.du.edu [kgroup.du.edu]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 5. fishersci.com [fishersci.com]

Technical Hazard Guide: 3-(2-Furyl)propenoyl Chloride

Executive Summary & Compound Profile

3-(2-Furyl)propenoyl chloride (CAS: 63485-67-6) is a highly reactive electrophile used primarily as a derivatizing agent in the synthesis of antimicrobial and antiviral pharmacophores. Structurally, it combines a furan heterocycle with an

-unsaturated acid chloride moiety. This dual functionality presents a unique hazard profile: immediate corrosivity due to the chlorocarbonyl group and potential instability due to the conjugated double bond.

This guide moves beyond standard SDS data, providing a mechanistic understanding of the hazards to enable self-validating safety protocols in research environments.

Chemical Identity Table

Property	Data
IUPAC Name	(2E)-3-(Furan-2-yl)prop-2-enoyl chloride
CAS Number	63485-67-6
Molecular Formula	C H ClO
Molecular Weight	156.57 g/mol
Physical State	Low-melting solid or semi-solid (often yellow/brown)
Solubility	Reacts violently with water; soluble in DCM, THF, Toluene
Storage Condition	2–8°C, under inert atmosphere (Argon/Nitrogen)

Hazard Mechanics: The "Why" Behind the Protocols

To handle this compound safely, one must understand the molecular mechanisms driving its toxicity and reactivity.

Mechanism of Corrosivity & Tissue Damage

Unlike simple irritants, 3-(2-Furyl)propenoyl chloride causes damage through non-specific acylation . Upon contact with biological tissue (skin, eyes, mucous membranes), the electrophilic carbonyl carbon attacks nucleophilic sites on proteins (amines, thiols, hydroxyls).

• Immediate Acylation: The acid chloride irreversibly binds to tissue proteins, disrupting cellular function.

• Hydrolysis & Acid Burn: Moisture in the tissue hydrolyzes the chloride, releasing hydrochloric acid (HCl) in situ. This causes a secondary chemical burn that penetrates deeper than the initial contact site.

• Lachrymatory Effect: Volatile hydrolysis products can irritate the TRPA1 ion channels in the eyes and respiratory tract, causing severe tearing and respiratory distress even at low concentrations.

Water Reactivity & Instability

The compound is moisture-sensitive. The hydrolysis reaction is exothermic and autocatalytic; the generated HCl can catalyze further degradation or polymerization of the furan ring.

DOT Diagram 1: Hydrolysis & Degradation Pathway

Caption: Figure 1.[1][2] Mechanism of hydrolysis leading to HCl release and potential acid-catalyzed degradation of the furan ring.

Engineering Controls & Handling Protocols

Primary Engineering Controls

• Fume Hood: Mandatory. All operations, including weighing, must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

• Inert Atmosphere: The compound should be handled under nitrogen or argon. Moisture ingress will cause the solid to crust over and build pressure in the container due to HCl generation.

Personal Protective Equipment (PPE) Matrix

Body Part	Recommendation	Rationale
Hands	Double Gloving: Nitrile (inner) + Neoprene or Laminate (outer).	Standard nitrile may degrade upon prolonged exposure to acid chlorides. Double gloving prevents permeation.
Eyes	Chemical Splash Goggles (ANSI Z87.1).	Face shields alone are insufficient against vapors. Goggles seal the eyes from lachrymatory fumes.
Respiratory	Fume Hood (Primary). If outside hood: Full-face respirator with Acid Gas (AG) cartridges.	HCl gas and organic vapors are distinct hazards; combined cartridges are necessary if engineering controls fail.

Experimental Setup: The "Schotten-Baumann" Context

When using this reagent for amide/ester synthesis, the generation of HCl must be managed to prevent stalling the reaction or degrading the furan ring.

Protocol: Safe Addition Strategy

• Solvent Selection: Dissolve the acid chloride in an inert solvent (DCM or THF) before addition. This dilutes the exotherm.

• Base Trap: Always use a tertiary amine (e.g., Triethylamine, DIPEA) or an inorganic base (K

  CO ) to scavenge the HCl produced.

  • Note: For furan derivatives, avoid strong Lewis acids which can ring-open the furan.

• Temperature: Maintain reaction at 0°C during addition. The conjugated double bond makes this compound susceptible to Michael addition side-reactions if the temperature spikes.

Emergency Response & Quenching

CRITICAL WARNING: Do NOT add water directly to the neat chemical during a spill.[3][4] This will generate a violent exotherm and a cloud of HCl gas.

Spill Management Workflow

DOT Diagram 2: Spill Response Decision Matrix

Caption: Figure 2. Decision hierarchy for managing acid chloride spills. Note the prohibition of water in the initial step.[3][4][5]

Quenching Reaction Mixtures

At the end of an experiment, unreacted acid chloride must be destroyed before disposal.

• Cool: Place the reaction vessel in an ice bath.

• Dilute: Ensure the mixture is well-diluted with solvent.

• Quench: Add a 1:1 mixture of Methanol/Saturated NaHCO

  dropwise.

  • Chemistry: Methanol converts the acid chloride to the methyl ester (less corrosive), while bicarbonate neutralizes the acid.

  • Observation: Bubbling (CO

    ) indicates active quenching. Stir until bubbling ceases.

Toxicology & Chronic Risks

While acute corrosivity is the primary concern, researchers must be aware of the structural implications of the furan moiety.

• Sensitization: Acrylates and their derivatives are known skin sensitizers. Repeated exposure, even to trace amounts, can lead to allergic contact dermatitis.

• Genotoxicity: Some furan derivatives possess genotoxic potential via metabolic activation (opening of the furan ring to reactive dicarbonyls). While specific data on this acid chloride is limited, it should be handled as a potential mutagen.

• STOT-SE (Specific Target Organ Toxicity): Inhalation causes severe irritation to the upper respiratory tract, potentially leading to chemical pneumonitis or pulmonary edema (fluid in lungs) which can be delayed by hours.

References

• PubChem. (n.d.). 3-(2-Furyl)acryloyl chloride Compound Summary. National Library of Medicine. Retrieved October 26, 2023, from [Link]

• European Chemicals Agency (ECHA). (n.d.). C&L Inventory: Acid Chlorides. Retrieved October 26, 2023, from [Link]

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Safe Handling Guide: Hydrochloric Acid - CORECHEM Inc. [corecheminc.com]
• 4. camachem.com [camachem.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

use of 3-(2-Furyl)propenoyl chloride in heterocyclic synthesis

Application Note: Strategic Utilization of 3-(2-Furyl)propenoyl Chloride in the Synthesis of Bioactive N- and O-Heterocycles

Executive Summary

This technical guide details the handling and synthetic utility of 3-(2-Furyl)propenoyl chloride (also known as 3-(furan-2-yl)acryloyl chloride).[1] As an

-unsaturated acid chloride, this molecule acts as a "chemical chameleon," offering two distinct electrophilic sites: the carbonyl carbon (hard electrophile) and the -carbon (soft electrophile).[1]

While often overshadowed by its aldehyde precursor (furfural), the acid chloride is a critical intermediate for generating 1,3,4-oxadiazoles , substituted amides , and N-acylated pyrazolines —scaffolds highly valued in drug discovery for their antimicrobial, anti-inflammatory, and anticancer properties.[1] This guide provides optimized protocols for synthesizing the acid chloride and deploying it to construct bioactive heterocycles, emphasizing the mitigation of furan ring sensitivity.[2]

Chemical Profile & Reactivity

Property	Specification
IUPAC Name	(E)-3-(Furan-2-yl)prop-2-enoyl chloride
CAS Number	63485-67-6
Molecular Weight	156.57 g/mol
Appearance	Low-melting solid or semi-solid (yellow to brown)
Storage	2–8°C, under inert atmosphere (Ar/N₂).[1][3] Moisture sensitive.[2]
Hazards	Corrosive (Causes burns), Lachrymator.[1][2]

Reactivity Matrix

The molecule possesses a conjugated system that dictates its reactivity:

• Acyl Chloride (

  ): Rapid nucleophilic substitution with amines, hydrazines, and alcohols.[2]

• Vinyl Group (

  ): Susceptible to Michael addition, though less reactive than the acyl chloride.[2]

• Furan Ring: Electron-rich but acid-sensitive.[1][2] Critical Precaution: Strong Lewis acids or prolonged heating in acidic media can open the furan ring, leading to polymerization (tar formation).[2]

Synthetic Workflow Overview

The following diagram illustrates the divergent pathways available from the acid chloride intermediate.

Figure 1: Divergent synthetic pathways. The acid chloride serves as the linchpin for accessing multiple heterocyclic scaffolds.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-(2-Furyl)propenoyl Chloride

Objective: Conversion of the acid to the acid chloride while preventing furan decomposition.[1]

Reagents:

• 3-(2-Furyl)acrylic acid (10 mmol)[1]

• Thionyl chloride (

  ) (15 mmol, 1.5 eq)[1]

• Benzene or Toluene (Dry, 20 mL)[1]

• DMF (Catalytic, 2-3 drops)[1]

Procedure:

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a

  drying tube (or inlet).

• Dissolution: Suspend 3-(2-furyl)acrylic acid in dry toluene. Add catalytic DMF (accelerates the formation of the Vilsmeier-Haack-like intermediate, allowing lower temperatures).[1]

• Chlorination: Add thionyl chloride dropwise over 10 minutes at room temperature.

• Reaction: Heat the mixture gradually to 60–70°C (oil bath).

  • Expert Insight: Do not reflux aggressively at the boiling point of toluene (

    C) immediately.[2] The furan ring is sensitive.[2][4] Maintain 60–70°C until gas evolution ( , ) slows, then briefly reflux for 30 mins to complete.

• Isolation: Evaporate the solvent and excess

  under reduced pressure (rotary evaporator).

• Purification: The residue is usually a yellow/brown semi-solid pure enough for the next step.[2] If storage is needed, recrystallize from dry hexane/petroleum ether.[2]

Protocol 2: Synthesis of 1,3,4-Oxadiazole Derivatives

Objective: Cyclization of the acid chloride with a hydrazide to form the bioactive 1,3,4-oxadiazole core.[1]

Mechanism: Acylation of a hydrazide followed by

-mediated cyclodehydration.[1][2]

Reagents:

• 3-(2-Furyl)propenoyl chloride (from Protocol 1) (10 mmol)[1]

• Aryl hydrazide (e.g., Benzhydrazide) (10 mmol)[1]

• Phosphorus Oxychloride (

  ) (15 mL)[1]

• Pyridine (Catalytic)[1]

Procedure:

• Intermediate Formation (Diacylhydrazine):

  • Dissolve the aryl hydrazide in dry dioxane or THF.[2]

  • Add the acid chloride dropwise at 0–5°C. Stir for 2 hours at RT.

  • Pour into water, filter the solid (N,N'-diacylhydrazine), and dry.[1]

• Cyclization:

  • Place the dried intermediate (5 mmol) in a flask.

  • Add

    (10-15 mL).[1] Caution: Corrosive.[1][2][5]

  • Reflux the mixture at 100°C for 4–6 hours. Monitor by TLC (Ethyl Acetate:Hexane 3:7).[1][2]

• Workup:

  • Cool the reaction mixture to RT.

  • Slowly pour the mixture onto crushed ice (approx. 200g) with vigorous stirring to quench excess

    .

  • Neutralize with solid

    or 10% NaOH solution until pH ~7–8.[2]

• Isolation: Filter the resulting precipitate. Wash with cold water.[2]

• Purification: Recrystallize from ethanol or methanol.

Expected Result: Crystalline solid (Yield: 65–80%).[1][2] Validation: IR spectrum should show the disappearance of amide

(~1650 cm⁻¹) and appearance of (~1610 cm⁻¹) and (oxadiazole ring, ~1020-1050 cm⁻¹).[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Dark/Black Tar during Acid Chloride Synthesis	Polymerization of furan ring due to excess heat or acidity.[1]	Reduce reaction temp to 60°C. Use oxalyl chloride/DCM at RT instead of /Reflux.
Low Yield in Oxadiazole Cyclization	Incomplete dehydration or hydrolysis of .[2]	Ensure anhydrous conditions.[2] Increase reflux time. Try as the cyclizing agent if fails.[2]
Product is Sticky/Oily	Presence of unreacted acid chloride or oligomers.[2]	Triturate the crude oil with cold diethyl ether or hexane to induce crystallization.[2]

References

• Synthesis and Antimicrobial Activity of Furan-Based 2-Pyrazolines: Source: Kumbhare, M., & Meshram, S. (2022).[2][6] Microwave Assisted Synthesis Of Novel 2-Pyrazolines From Furan Based Chalcones. ResearchGate. URL:[Link][1]

• Oxadiazole Synthesis Strategies: Source: Bollikolla, H. B., et al. (2022).[2][7] Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. URL:[Link]

• General Furan Reactivity & Safety: Source: PubChem Database. 3-(2-Thienyl)acryloyl chloride (Analogous reactivity data). URL:[Link][1]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Acryloyl chloride - Wikipedia [en.wikipedia.org]
• 3. (E)-3-(Furan-2-yl)acryloyl chloride | 63485-67-6 [sigmaaldrich.com]
• 4. Microwave Assisted Synthesis Of Novel 2-Pyrazolines From Furan Based Chalcones and Study their Antimicrobial Actvity - ProQuest [proquest.com]
• 5. Sciencemadness Discussion Board - Project: Making thionyl chloride from easy-to-get precursors - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. researchgate.net [researchgate.net]
• 7. jchemrev.com [jchemrev.com]

Application Note: High-Purity Synthesis of 3-Aryl-3-(furan-2-yl)propenoic Acid Scaffolds

Executive Summary & Pharmacological Relevance

The 3-aryl-3-(furan-2-yl)propenoic acid scaffold represents a critical pharmacophore in modern medicinal chemistry.[1] Unlike their monosubstituted counterparts (cinnamates), these

-disubstituted acrylic acids possess a rigid, sterically crowded trisubstituted alkene geometry that is essential for specific binding pockets in metalloproteases and tubulin polymerization inhibitors.[1]

Recent studies indicate that derivatives of this scaffold exhibit potent antimicrobial activity (specifically against Candida albicans and Staphylococcus aureus) and anticancer potential via the inhibition of specific kinase pathways.

Synthetic Challenge

The synthesis of

-disubstituted acrylic acids is significantly more challenging than that of monosubstituted analogs due to:

• Steric Hindrance: The electrophilic center of the precursor ketone (diaryl/heteroaryl ketone) is less reactive than an aldehyde.

• Furan Ring Sensitivity: The furan moiety is acid-labile (prone to ring-opening polymerization) and sensitive to harsh oxidation.[1]

• Stereoselectivity: Controlling the E/Z isomerism of the trisubstituted double bond is critical for biological activity.

This guide details two robust protocols: the Horner-Wadsworth-Emmons (HWE) Olefination (Method A) for high stereocontrol, and the Reformatsky Reaction (Method B) for sterically demanding substrates.[1]

Strategic Reaction Pathway

The following decision tree outlines the synthetic strategy based on substrate availability and required purity.

Figure 1: Strategic workflow for the synthesis of 3,3-disubstituted furan acrylic acids. Method A is preferred for stereoselectivity; Method B is reserved for highly hindered ketones.

Method A: Horner-Wadsworth-Emmons (HWE) Protocol (Preferred)

Objective: Synthesis of (E)-3-(furan-2-yl)-3-phenylacrylic acid.[1] Rationale: The HWE reaction utilizes phosphonate-stabilized carbanions, which are more nucleophilic than Wittig reagents and yield the thermodynamically stable E-isomer (trans-cinnamic acid derivative) preferentially.[1]

Reagents & Materials[1][2][3][4][5][6][7][8]

• Substrate: Furan-2-yl phenyl ketone (1.0 equiv).

• Reagent: Triethyl phosphonoacetate (1.2 equiv).[1]

• Base: Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 equiv).[1]

• Solvent: Anhydrous Tetrahydrofuran (THF).[1]

• Atmosphere: Dry Nitrogen or Argon.[1]

Step-by-Step Protocol

• Activation of Phosphonate (Carbanion Formation):

  • Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Add NaH (1.5 equiv) and wash twice with dry hexane to remove mineral oil.[1]

  • Suspend NaH in anhydrous THF (10 mL/g substrate) and cool to 0°C in an ice bath.

  • Add Triethyl phosphonoacetate (1.2 equiv) dropwise over 15 minutes. Caution: Hydrogen gas evolution.

  • Stir at 0°C for 30 minutes until the solution becomes clear (formation of the phosphonate carbanion).

• Olefination:

  • Dissolve Furan-2-yl phenyl ketone (1.0 equiv) in a minimum amount of anhydrous THF.

  • Add the ketone solution dropwise to the phosphonate carbanion mixture at 0°C.

  • Allow the mixture to warm to room temperature and then reflux for 4–6 hours.

  • Monitor: Check TLC (Hexane:EtOAc 8:2). The ketone spot should disappear, and a new fluorescent spot (the ester) should appear.

• Workup:

  • Quench the reaction with saturated aqueous NH₄Cl solution.

  • Extract with Ethyl Acetate (3 x 20 mL).[1]

  • Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.[1]

  • Note: The intermediate ethyl ester is often an oil. Proceed directly to hydrolysis or purify via flash chromatography if high purity is required at this stage.[1]

• Hydrolysis to Free Acid:

  • Dissolve the crude ester in a 1:1 mixture of THF:Water.

  • Add LiOH (3.0 equiv) and stir at 60°C for 3 hours.

  • Evaporate THF. Acidify the aqueous residue with 1M HCl to pH 2.

  • Critical Step: The product usually precipitates as a solid upon acidification. Filter, wash with cold water, and recrystallize from Ethanol/Water.[1]

Method B: Reformatsky Reaction (Alternative)

Rationale: For substrates where the ketone is extremely hindered or sensitive to the strong basic conditions of HWE, the Reformatsky reaction uses organozinc reagents which are less basic and highly nucleophilic toward ketones.

Reagents

• Substrate: Furan-2-yl aryl ketone.[1]

• Reagent: Ethyl bromoacetate (1.5 equiv).[1]

• Catalyst: Activated Zinc dust (2.0 equiv).[1]

• Initiator: Iodine crystal (catalytic).[1]

• Solvent: Benzene or Toluene (anhydrous).[1]

Protocol Summary

• Zinc Activation: Wash Zn dust with dilute HCl, then water, acetone, and ether.[1] Dry under vacuum.[1]

• Addition: Reflux Zn, Ethyl bromoacetate, and the ketone in toluene/benzene. Iodine initiates the reaction.

• Dehydration: The initial product is a

  -hydroxy ester.[1] To get the acrylic acid, treat the crude hydroxy ester with p-Toluenesulfonic acid (pTSA) in refluxing toluene with a Dean-Stark trap to remove water.[1]

• Hydrolysis: Saponify as described in Method A.

Data Analysis & Quality Control

Expected Analytical Data

The following table summarizes the diagnostic signals for validating the structure of (E)-3-(furan-2-yl)-3-phenylacrylic acid .

Technique	Parameter	Expected Value/Observation	Interpretation
1H NMR	Vinyl Proton ( )	6.30 - 6.60 ppm (s, 1H)	Singlet indicates trisubstituted alkene.[1][2]
1H NMR	Furan Protons	3 signals: ~6.5 (dd), 6.9 (d), 7.6 (d)	Characteristic furan coupling pattern.[1]
13C NMR	Carbonyl (COOH)	168 - 172 ppm	Conjugated carboxylic acid.[1]
IR	C=O Stretch	1680 - 1695 cm⁻¹	Unsaturated acid carbonyl.[1]
Yield	Method A (HWE)	75 - 85%	High efficiency.[1]
Yield	Method B (Ref.)	60 - 70%	Moderate efficiency.[1][3]

Stereochemistry Validation

The (E)-isomer (phenyl and carboxylic acid on opposite sides) is typically the major product in HWE reactions.

• NOESY NMR: Irradiation of the vinyl proton should show a Strong NOE enhancement with the phenyl ring protons if the configuration is Z (cis-like), and a weak or no enhancement if the configuration is E (trans-like steric arrangement). Note: In trisubstituted systems, NOE is the gold standard for assignment.

Troubleshooting & Optimization

• Issue: Low Yield in HWE.

  • Cause: Enolization of the ketone by NaH.

  • Solution: Switch to Masamune-Roush conditions (LiCl/DBU) or use Lehnert’s Reagent (TiCl₄/Pyridine) which activates the ketone via Lewis acidity rather than strong basicity.[1]

• Issue: Furan Decomposition.

  • Cause: Acid sensitivity during workup.[1]

  • Solution: Avoid strong mineral acids (H₂SO₄).[1] Use 1M HCl or acetic acid for acidification.[1] Ensure the reaction mixture does not overheat during the dehydration step in Method B.

• Issue: Isomer Separation.

  • Solution: If an E/Z mixture is obtained, fractional crystallization from Ethanol is effective.[1] The (E)-isomer is generally less soluble and crystallizes first.[1]

References

• Kalyaev, M.V., et al. (2022).[1] "Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity." Molecules, 27(14), 4612.[1][4]

• Wadsworth, W. S., & Emmons, W. D. (1961).[1] "The Utility of Phosphonate Carbanions in Olefin Synthesis." Journal of the American Chemical Society, 83(7), 1733–1738.[1] (Foundational HWE Protocol).[1]

• Nivrutti, G. P. (2024).[1][5] "Furan: A Promising Scaffold for Biological Activity."[1][5] International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.[1][5]

• Lehnert, W. (1973).[1] "Knoevenagel-Kondensationen mit TiCl4/Base - V: 3,3-Disubstituierte Acrylsäureester." Tetrahedron, 29(4), 635-638.[1] (Alternative TiCl4 Method).

• Ocampo, R. A., et al. (2018).[1] "Recent developments in the asymmetric Reformatsky-type reaction." Beilstein Journal of Organic Chemistry, 14, 21-43.[1] [1]

Sources

• 1. Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives » Growing Science [growingscience.com]
• 2. mdpi.com [mdpi.com]
• 3. BJOC - Recent developments in the asymmetric Reformatsky-type reaction [beilstein-journals.org]
• 4. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijabbr.com [ijabbr.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-(2-Furyl)propenoyl Chloride

Welcome to the technical support center for the synthesis and handling of 3-(2-Furyl)propenoyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common issues. Our goal is to ensure the scientific integrity and successful application of this versatile reagent in your work.

I. Troubleshooting Guide: Synthesis & Purification

This section addresses specific issues that may arise during the synthesis of 3-(2-Furyl)propenoyl chloride from its corresponding carboxylic acid, 3-(2-Furyl)propenoic acid.

Q1: My reaction to form 3-(2-Furyl)propenoyl chloride is sluggish or incomplete. What are the likely causes and how can I improve the conversion?

A1: Incomplete conversion of 3-(2-Furyl)propenoic acid to the acyl chloride is a common issue that can often be traced back to several key factors related to reagents and reaction conditions.

Causality and Expert Insights:

The conversion of a carboxylic acid to an acyl chloride is a nucleophilic acyl substitution reaction where the hydroxyl group is replaced by a chloride ion.[1] The efficiency of this process hinges on the activation of the carboxylic acid and the potency of the chlorinating agent.

• Reagent Purity: The presence of moisture in the starting material or solvent will rapidly quench the highly reactive chlorinating agents (e.g., thionyl chloride, oxalyl chloride), leading to the formation of hydrochloric acid and reducing the effective concentration of your reagent.[1] Acyl chlorides themselves are highly sensitive to moisture and will hydrolyze back to the carboxylic acid.[2]

• Choice of Chlorinating Agent: While several reagents can effect this transformation, thionyl chloride (SOCl₂) is a common and effective choice.[3][4] Its byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies purification.[4][5] However, for substrates sensitive to high temperatures or acidic conditions, oxalyl chloride can be a milder alternative, though it is more expensive. Phosphorus-based reagents like PCl₃ and PCl₅ are also effective but can lead to phosphorus-containing byproducts that may complicate purification.[5][6]

• Catalysis: The reaction with thionyl chloride or oxalyl chloride is often catalyzed by a small amount of N,N-dimethylformamide (DMF). DMF reacts with the chlorinating agent to form a Vilsmeier-Haack type reagent, which is a more potent acylating agent and accelerates the reaction.[7]

Step-by-Step Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven at >120°C for several hours and cool under a stream of inert gas (e.g., nitrogen or argon).

  • Use anhydrous solvents. If not purchased as such, solvents should be appropriately dried and stored over molecular sieves.

  • Ensure your starting 3-(2-Furyl)propenoic acid is dry. If necessary, it can be dried under a high vacuum for several hours before use.

• Optimize Reagent Stoichiometry and Catalyst:

  • Use a slight excess of the chlorinating agent (typically 1.1 to 1.5 equivalents) to ensure complete conversion.

  • If using thionyl chloride or oxalyl chloride, add a catalytic amount of DMF (1-2 drops per 100 mmol of carboxylic acid).

• Control Reaction Temperature:

  • The reaction is typically performed at room temperature or with gentle heating (e.g., reflux in a suitable solvent like dichloromethane or toluene).[3] Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or by observing the cessation of gas evolution (HCl and SO₂).

• Consider Alternative Chlorinating Agents:

  • If issues persist, consider switching to a different chlorinating agent as outlined in the table below.

Chlorinating Agent	Typical Conditions	Advantages	Disadvantages
Thionyl Chloride (SOCl₂)	Reflux in neat reagent or inert solvent (e.g., DCM, toluene), cat. DMF	Gaseous byproducts (SO₂, HCl) simplify workup.[5]	Can lead to side reactions with sensitive functional groups.
Oxalyl Chloride ((COCl)₂)	Inert solvent (e.g., DCM) at 0°C to RT, cat. DMF	Milder conditions, gaseous byproducts (CO, CO₂, HCl).	More expensive and toxic than SOCl₂.
Phosphorus Pentachloride (PCl₅)	Inert solvent (e.g., DCM) at 0°C to RT	Highly reactive, often effective when other reagents fail.[6]	Solid byproduct (POCl₃) can complicate purification.[5]

Q2: I am observing significant byproduct formation, particularly dark-colored tars. How can I minimize these side reactions?

A2: The formation of dark-colored, tarry byproducts is often indicative of polymerization or degradation of the furan ring or the propenoyl moiety, especially under harsh reaction conditions.

Causality and Expert Insights:

• Furan Ring Instability: The furan ring is sensitive to strong acids and can undergo acid-catalyzed polymerization or decomposition, especially at elevated temperatures.[8] The HCl generated during the reaction can promote these side reactions.

• Polymerization of the Acryloyl Group: The α,β-unsaturated system in the 3-(2-Furyl)propenoyl chloride is susceptible to polymerization, which can be initiated by heat, light, or impurities.[3][9] Commercial acryloyl chloride is often stabilized with inhibitors like phenothiazine or hydroquinone to prevent this.[3][10]

Step-by-Step Mitigation Strategies:

• Temperature Control: Avoid excessive heating. If the reaction requires elevated temperatures, use the minimum temperature necessary for a reasonable reaction rate.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (nitrogen or argon) to prevent oxidative side reactions that can generate radical initiators for polymerization.

• Addition of a Stabilizer: Consider adding a small amount of a radical inhibitor, such as hydroquinone or phenothiazine (e.g., <210 ppm), to the reaction mixture to suppress polymerization.[9][10]

• Prompt Work-up and Purification: Upon completion, do not let the crude reaction mixture sit for extended periods. Proceed with the removal of excess chlorinating agent and purification as quickly as possible.

Q3: My purified 3-(2-Furyl)propenoyl chloride is unstable and decomposes upon storage. What are the best practices for handling and storage?

A3: 3-(2-Furyl)propenoyl chloride, like most acyl chlorides, is inherently reactive and requires careful handling and storage to maintain its integrity.[11]

Causality and Expert Insights:

• Hydrolysis: The primary decomposition pathway is hydrolysis from atmospheric moisture, which converts the acyl chloride back to the corresponding carboxylic acid and HCl.[2] This process is often autocatalytic as the generated HCl can catalyze further decomposition.

• Polymerization: As mentioned previously, the acryloyl moiety is prone to polymerization.[3][9]

• Light Sensitivity: Similar to other conjugated systems, the compound may be sensitive to light, which can promote polymerization or other degradation pathways.[12]

Recommended Storage and Handling Protocol:

• Storage Conditions: Store the purified product in a tightly sealed container under an inert atmosphere (argon or nitrogen).[13][14] It is best stored at low temperatures (2-8°C) to minimize decomposition and polymerization.[15]

• Moisture Exclusion: Always handle the material in a dry environment, such as a glove box or under a positive pressure of inert gas.[14] Use dry syringes and needles for transfers.

• Stabilizers: For long-term storage, consider adding a stabilizer like phenothiazine if it is compatible with your downstream applications.[9]

• Container Choice: Store in a glass container with a Teflon-lined cap. Acyl chlorides can be corrosive to metals and may react with certain plastics.[2][12]

II. Frequently Asked Questions (FAQs)

Q: What is the recommended method for purifying crude 3-(2-Furyl)propenoyl chloride?

A: Fractional distillation under reduced pressure is the most effective method for obtaining high-purity 3-(2-Furyl)propenoyl chloride.[16] This technique separates the product from non-volatile impurities, such as the starting carboxylic acid and any polymeric byproducts, as well as from less volatile impurities like POCl₃ if phosphorus-based chlorinating agents were used.

For less stringent purity requirements, azeotropic removal of volatile impurities can be employed. This involves adding a dry, inert solvent like toluene to the crude product and removing the solvent under reduced pressure. This process is repeated several times to effectively remove residual thionyl chloride.[16]

Q: How can I monitor the progress of the reaction?

A: The reaction can be monitored by observing the cessation of gas evolution (HCl and SO₂). For a more quantitative assessment, you can take small aliquots from the reaction mixture (be sure to quench them in a suitable nucleophile like methanol to form the stable methyl ester) and analyze them by TLC, GC, or ¹H NMR to determine the consumption of the starting carboxylic acid.

Q: What are the key safety precautions when working with 3-(2-Furyl)propenoyl chloride and the reagents used in its synthesis?

A: Both the reagents and the product are hazardous and must be handled with appropriate safety measures.

• Corrosivity and Toxicity: Acyl chlorides are corrosive and can cause severe skin and eye burns.[11][17] They are also lachrymatory and harmful if inhaled.[11][18] Thionyl chloride and oxalyl chloride are also highly corrosive and toxic.

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood and wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[11]

• Reaction with Water: Acyl chlorides react violently with water, releasing heat and toxic HCl gas.[2][10] Ensure all reactions and work-ups are performed under anhydrous conditions and away from water.

• Fire Hazard: Many of the solvents and reagents used are flammable. Keep away from ignition sources.[13][14]

III. Experimental Workflow and Data

Workflow for the Synthesis of 3-(2-Furyl)propenoyl Chloride

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nj.gov [nj.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]
• 8. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. vandemark.com [vandemark.com]
• 10. Acryloyl Chloride Formula, Properties, Uses, MSDS [chemistrylearner.com]
• 11. SATHEE: Chemistry Acid Chloride [sathee.iitk.ac.in]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. chemos.de [chemos.de]
• 14. sigmaaldrich.cn [sigmaaldrich.cn]
• 15. (E)-3-(Furan-2-yl)acryloyl chloride | 63485-67-6 [sigmaaldrich.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. (2E)-3-(furan-2-yl)prop-2-enoyl chloride | C7H5ClO2 | CID 10920765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Acryloyl chloride - Wikipedia [en.wikipedia.org]

Technical Support Center: Mastering Temperature Control in Friedel-Crafts Acylation

Welcome to the technical support center dedicated to providing in-depth guidance on managing a critical parameter in Friedel-Crafts acylation: temperature. This resource is designed for researchers, scientists, and drug development professionals to navigate the intricacies of thermal management during this cornerstone of C-C bond formation. Here, we will dissect common experimental challenges, offer evidence-based troubleshooting strategies, and answer your most pressing questions to ensure your reactions are safe, efficient, and reproducible.

The Crucial Role of Temperature in Friedel-Crafts Acylation

The Friedel-Crafts acylation is a powerful electrophilic aromatic substitution reaction, but its exothermic nature presents significant challenges.[1] The reaction between the acylating agent and the Lewis acid catalyst to form the acylium ion, and the subsequent reaction with the aromatic substrate, are both heat-generating steps.[2] Inadequate temperature control can lead to a cascade of undesirable outcomes, including reduced yield, formation of byproducts, and in the worst-case scenario, a dangerous runaway reaction.

This guide will provide you with the expertise to anticipate and mitigate these challenges, transforming temperature from a potential liability into a tool for optimizing your synthetic outcomes.

Troubleshooting Guide: Addressing Specific Temperature-Related Issues

This section is formatted in a question-and-answer style to directly address common problems encountered during Friedel-Crafts acylation experiments.

Issue 1: Runaway Reaction or Uncontrolled Exotherm

Q: My reaction temperature is increasing rapidly and uncontrollably. What is happening and what should I do?

A: You are likely experiencing a runaway reaction, a situation where the rate of heat generation exceeds the rate of heat removal. This is a serious safety concern.

Immediate Actions:

• Cease Reagent Addition: Immediately stop adding any more acylating agent or catalyst.

• Enhance Cooling: If it is safe to do so, increase the efficiency of your cooling bath (e.g., add more ice or dry ice).

• Prepare for Quenching: Have a quenching agent, such as crushed ice or a cold, dilute acid, ready for emergency use.[3]

Root Cause Analysis and Prevention:

• Causality: The primary cause is often the rapid, uncontrolled addition of reagents, particularly the Lewis acid catalyst or the acylating agent, to the reaction mixture. The initial complexation and reaction are highly exothermic.

• Preventative Protocol:

  • Pre-cool the Reaction Vessel: Before adding any reagents, cool your reaction flask to the target starting temperature, typically 0 °C using an ice-water bath.[4][5]

  • Controlled Reagent Addition: Use a dropping funnel to add the acylating agent or a solution of the substrate dropwise to the cooled suspension of the Lewis acid catalyst.[2][3][5] This allows for the dissipation of heat as it is generated.

  • Continuous Monitoring: Place a thermocouple directly in the reaction mixture to monitor the internal temperature in real-time.[4] Do not rely on the bath temperature alone.

  • Adequate Heat Transfer: Ensure efficient stirring to promote heat transfer from the reaction mixture to the cooling bath.

Below is a visual workflow for preventing runaway reactions:

Workflow for preventing runaway reactions.

Issue 2: Low Product Yield

Q: My reaction has gone to completion, but my product yield is significantly lower than expected. Could temperature be the culprit?

A: Yes, both excessively low and high temperatures can negatively impact your yield.

Troubleshooting Steps:

• Scenario A: Reaction Temperature Was Too Low

  • Causality: The activation energy for the reaction may not have been met, leading to incomplete conversion.[5]

  • Solution: While initial cooling is crucial, some reactions require warming to proceed at a reasonable rate. After the initial exothermic phase is controlled, consider allowing the reaction to slowly warm to room temperature or even gently heating it to drive the reaction to completion.[2][4] Monitor the progress by TLC or GC to determine the optimal reaction time and temperature.

• Scenario B: Reaction Temperature Was Too High

  • Causality: Elevated temperatures can lead to the degradation of sensitive substrates or the deactivation of the Lewis acid catalyst.[4] It can also promote the formation of side products.

  • Solution: Maintain a lower reaction temperature throughout the addition and reaction period. For highly reactive substrates, a dry ice/acetone bath (-78 °C) may be necessary to suppress side reactions.[4]

Issue 3: Formation of Isomeric Byproducts

Q: I am obtaining a mixture of isomers instead of the desired single product. How does temperature influence this?

A: Temperature plays a critical role in what is known as kinetic versus thermodynamic control, which can dictate the regioselectivity of the acylation.[3]

• Kinetic vs. Thermodynamic Product:

  • Kinetic Product: Formed faster, usually at lower temperatures. Its formation is irreversible under these conditions.

  • Thermodynamic Product: More stable, favored at higher temperatures where the initial acylation may be reversible, allowing for rearrangement to the most stable isomer.[3]

Controlling Isomer Formation:

Temperature	Control Type	Favored Product	Rationale
Low (e.g., 0 °C)	Kinetic	Often the ortho or para isomer due to faster reaction at these positions.	The acylium ion attacks the most electron-rich and accessible position. The resulting product-catalyst complex may be less soluble, preventing equilibration.
High (e.g., > Room Temp)	Thermodynamic	The most sterically favored and stable isomer (often para or meta depending on the substrate).	Higher temperatures provide the energy needed for the reaction to become reversible, allowing the initially formed product to rearrange to the more stable isomer.[3]

Recommendation: To favor the kinetic product, conduct the reaction at a consistently low temperature.[3] If the thermodynamic product is desired, a higher reaction temperature may be necessary, but be mindful of potential byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the ideal starting temperature for a standard Friedel-Crafts acylation?

A1: There is no single "ideal" temperature, as it depends on the reactivity of the aromatic substrate and the acylating agent. However, a common and safe starting point for many reactions is an ice bath at 0 °C .[4][5] This allows for effective management of the initial exotherm.

Q2: How does the choice of solvent affect temperature control?

A2: The solvent plays a role in heat dissipation and can also influence reaction selectivity. Solvents with a higher heat capacity can absorb more heat, providing better thermal buffering. Additionally, the solubility of the intermediate-catalyst complex can be solvent-dependent, which in turn can affect the product distribution under different temperature regimes.[3][6] For instance, in non-polar solvents, the kinetically favored product may precipitate, preventing rearrangement to the thermodynamic product.[6]

Q3: Can I use a heating mantle to warm the reaction after the initial cooling phase?

A3: It is generally recommended to use a temperature-controlled oil bath or a heating block for gentle and uniform heating. A heating mantle can create localized "hot spots," leading to poor temperature control and potential decomposition.

Q4: Why is a stoichiometric amount of Lewis acid catalyst often required, and how does this impact heat generation?

A4: The ketone product of the acylation is a Lewis base and forms a stable complex with the Lewis acid catalyst (e.g., AlCl₃).[5][7] This complex deactivates the catalyst, meaning that at least one equivalent of the catalyst is consumed for every equivalent of product formed.[7] This complex formation is also an exothermic process, contributing to the overall heat generated during the reaction.

The mechanism below illustrates the formation of the acylium ion and the subsequent product-catalyst complexation.

Key exothermic steps in Friedel-Crafts acylation.

Q5: What are the best practices for quenching a Friedel-Crafts acylation reaction from a temperature control perspective?

A5: The workup procedure itself requires careful temperature management. The reaction of excess AlCl₃ with water is extremely exothermic.[3] The recommended procedure is to slowly and carefully pour the reaction mixture onto a mixture of crushed ice and concentrated HCl.[2][3] The ice absorbs the heat of neutralization, preventing the mixture from boiling and ensuring a controlled quench.[8]

General Protocol for Temperature-Controlled Friedel-Crafts Acylation

This protocol for the acylation of anisole with propionyl chloride illustrates the principles discussed.

Materials:

• Anisole

• Propionyl chloride

• Anhydrous Iron(III) chloride (FeCl₃)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Ice

• Concentrated HCl

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄

Procedure:

• Setup: Assemble a flame-dried round-bottom flask with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet. Ensure all glassware is scrupulously dry.[3]

• Catalyst Suspension: In the flask, suspend anhydrous FeCl₃ (1.1 equivalents) in anhydrous CH₂Cl₂ under an inert atmosphere.[3]

• Initial Cooling: Cool the flask in an ice-water bath to 0 °C.[3]

• Reagent Addition: Prepare a solution of anisole (1.0 equivalent) and propionyl chloride (1.15 equivalents) in anhydrous CH₂Cl₂ and add it to the dropping funnel.

• Controlled Reaction: Add the solution from the dropping funnel to the stirred FeCl₃ suspension dropwise over 5-10 minutes, ensuring the internal temperature does not rise significantly.[3]

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 10-20 minutes, or as determined by TLC monitoring.[3]

• Quenching: Slowly pour the reaction mixture into a beaker containing crushed ice and a small amount of concentrated HCl, with vigorous stirring.[2][3]

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.[3]

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation to yield the crude product.[3]

References

• Kim, J., et al. (2021). The Risk Assessment of Runway Reaction in the Process of Fridel-Crafts Acylation for Synthesis Reaction. Journal of the Korean Society of Safety, 36(3), 28-34. Retrieved from [Link]

• StudySmarter. (2023, October 21). Friedel Crafts Acylation: Mechanism & Conditions. Retrieved from [Link]

• Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation. Retrieved from [Link]

• University of Rochester. (n.d.). Experiment 1: Friedel-Crafts Acylation. Retrieved from [Link]

• Reddit. (2019, February 15). Friedel-crafts acylation of anisole: why do we use ice for the separation? Retrieved from [Link]

• Wikipedia. (2023, November 28). Friedel–Crafts reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, December 24). Solvent Effects in Friedel–Crafts Reaction. Retrieved from [Link]

Sources

• 1. SATHEE: Friedel Crafts Reaction [sathee.iitk.ac.in]
• 2. websites.umich.edu [websites.umich.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]

Technical Support Center: Navigating Scale-Up Challenges for Reactions with 3-(2-Furyl)propenoyl Chloride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-(2-Furyl)propenoyl chloride. This guide is designed to provide expert insights and practical solutions to the common challenges encountered during the scale-up of reactions involving this highly reactive intermediate. Our focus is on providing a deep understanding of the underlying chemical principles to empower you to troubleshoot and optimize your synthetic processes effectively.

Section 1: Understanding the Core Challenges

3-(2-Furyl)propenoyl chloride is a valuable building block, but its reactivity profile, stemming from both the acyl chloride and the furan ring, presents a unique set of challenges during scale-up. The primary difficulties arise from the inherent instability of the furan ring in acidic conditions and the exothermic nature of acyl chloride reactions.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: Reagent Handling and Stability

Question: My stock of 3-(2-Furyl)propenoyl chloride shows signs of degradation (discoloration, fuming) over time, even when stored in the refrigerator. What is happening and how can I prevent this?

Answer: 3-(2-Furyl)propenoyl chloride is highly susceptible to hydrolysis due to the reactivity of the acyl chloride functional group.[1][2] Exposure to even trace amounts of atmospheric moisture will lead to the formation of 3-(2-furyl)propenoic acid and corrosive hydrogen chloride (HCl) gas, which is likely the fuming you are observing.[2] Furthermore, the furan ring itself is sensitive to acidic conditions, and the generated HCl can catalyze its degradation and polymerization, leading to discoloration.[3][4]

Troubleshooting Steps:

• Inert Atmosphere: Always handle and store 3-(2-Furyl)propenoyl chloride under a dry, inert atmosphere (e.g., nitrogen or argon).[1]

• Appropriate Containers: Use containers with tight-fitting seals, preferably with a PTFE liner, to minimize moisture ingress.

• Aliquotting: Upon receipt, consider aliquotting the reagent into smaller, single-use quantities to avoid repeated exposure of the entire stock to the atmosphere.

• Solvent Choice: If preparing a stock solution, use a dry, aprotic solvent. Dichloromethane or toluene, freshly distilled from a suitable drying agent, are good starting points.

FAQ 2: Exotherm and Reaction Control during Scale-Up

Question: I am scaling up a Friedel-Crafts acylation using 3-(2-Furyl)propenoyl chloride and aluminum chloride. My bench-scale reaction (1g) worked well, but on a 50g scale, I am seeing a significant exotherm, and the product is a dark, tarry material with low yield. What is causing this and how can I control it?

Answer: This is a classic scale-up challenge related to heat transfer and the inherent reactivity of your system. Friedel-Crafts acylations are highly exothermic, and the surface-area-to-volume ratio of your reactor decreases significantly as you scale up.[5] This means that the heat generated by the reaction cannot be dissipated as efficiently, leading to a temperature spike.[6] For a sensitive substrate like a furan, this temperature increase, coupled with the strong Lewis acid (AlCl₃), will cause rapid degradation and polymerization.[3][7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for exothermic reactions.

Detailed Troubleshooting Steps:

• Improve Heat Dissipation:

  • Ensure your reactor is appropriately sized for the reaction volume and has an efficient cooling system (e.g., a jacketed reactor with a circulating chiller).

  • Maintain a larger "headspace" in the reactor to allow for better surface cooling.

• Control Reagent Addition (Semi-Batch Process):

  • Do not add all reagents at once. A controlled, slow addition of the 3-(2-Furyl)propenoyl chloride to the mixture of the substrate and Lewis acid is crucial.[7] This keeps the concentration of the reactive species low and allows the cooling system to manage the heat generated.

  • Use a syringe pump or a pressure-equalizing dropping funnel for precise control over the addition rate.

• Re-evaluate Catalyst Choice:

  • Aluminum chloride (AlCl₃) is a very strong Lewis acid and can be too harsh for furan-containing molecules, often leading to polymerization.[7]

  • Consider milder Lewis acids that are less likely to cause degradation.

Catalyst	Relative Activity	Comments
AlCl₃	Very High	Prone to causing furan polymerization.[8]
FeCl₃	High	A common alternative, can be milder than AlCl₃.
SnCl₄	Moderate	Often used for acid-sensitive substrates.
ZnCl₂	Moderate to Low	A milder option, may require higher temperatures.
BF₃·OEt₂	Moderate	Can be effective, but also a source of HF if moisture is present.

Experimental Protocol: Controlled Scale-Up of Friedel-Crafts Acylation

• Reactor Setup: Assemble a jacketed reactor equipped with an overhead mechanical stirrer, a temperature probe, a pressure-equalizing dropping funnel, and a nitrogen inlet/outlet connected to a caustic scrubber (to neutralize evolved HCl).

• Reagent Charging: Charge the reactor with the aromatic substrate and the chosen anhydrous solvent (e.g., dichloromethane). Begin stirring and cool the reactor to 0-5 °C using the circulating chiller.

• Catalyst Addition: Slowly add the Lewis acid catalyst portion-wise, ensuring the temperature does not rise significantly.

• Controlled Acyl Chloride Addition: Prepare a solution of 3-(2-Furyl)propenoyl chloride in the anhydrous solvent in the dropping funnel. Add this solution dropwise to the cooled reaction mixture over 1-2 hours, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at the controlled temperature. Monitor the reaction progress by withdrawing small aliquots and analyzing them by TLC or HPLC until the starting material is consumed.

• Quenching: Once complete, slowly and carefully quench the reaction by adding it to a mixture of crushed ice and a suitable quenching agent (e.g., dilute HCl).

FAQ 3: Side Reactions and Impurity Profile

Question: My final product after a reaction with an amine is contaminated with a significant amount of a water-soluble, acidic byproduct. What is this, and how can I avoid its formation?

Answer: The likely culprit is 3-(2-furyl)propenoic acid, formed by the hydrolysis of your starting acyl chloride.[2] This can happen if your reaction solvent is not sufficiently dry, if the amine starting material contains water, or if the reaction is exposed to atmospheric moisture. Additionally, the furan ring can undergo acid-catalyzed ring-opening, especially in the presence of water, leading to other degradation products.[9]

Impurity Formation Pathway:

Caption: Pathways for desired product and byproduct formation.

Troubleshooting and Prevention:

• Dry Solvents and Reagents: Ensure all solvents are rigorously dried before use. If your amine is a solid, dry it in a vacuum oven. If it is a liquid, consider drying it over a suitable desiccant like molecular sieves.

• Inert Atmosphere: As with handling the neat reagent, perform the reaction under a dry, inert atmosphere to prevent moisture ingress.

• Base Selection: When reacting with an amine hydrochloride salt, a non-nucleophilic base like triethylamine or pyridine is typically added to liberate the free amine.[10] Ensure this base is also dry. Using an excess of the reactant amine (if it is inexpensive) can also serve this purpose.

• Purification Strategy: The acidic byproduct can often be removed with a basic aqueous wash (e.g., saturated sodium bicarbonate solution) during the work-up.[11] However, be mindful that prolonged contact with aqueous base can also potentially affect the furan ring.[3] Perform washes quickly and at low temperatures.

FAQ 4: Work-up and Purification

Question: During purification by silica gel chromatography, my product seems to be decomposing on the column, resulting in streaking and low recovery. Why is this happening?

Answer: Standard silica gel is slightly acidic, which can be sufficient to cause the degradation of acid-sensitive compounds like furans.[3] The prolonged contact time on the column exacerbates this issue, leading to the observed decomposition and poor chromatographic performance.

Troubleshooting Chromatography:

• Neutralize the Silica: You can neutralize the silica gel by preparing a slurry with a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (~0.5-1% v/v), and then packing the column with this slurry.

• Use Deactivated Silica: Alternatively, use commercially available deactivated or neutral silica gel.

• Alternative Purification Methods: If chromatography remains problematic, consider other purification techniques:

  • Crystallization: If your product is a solid, crystallization is an excellent method for purification on a large scale as it avoids contact with stationary phases.

  • Distillation: For liquid products, vacuum distillation can be effective, provided the product is thermally stable.[12] This also helps in removing less volatile, colored impurities.

References

• BenchChem. (n.d.). Stability issues of furan rings in acidic or basic conditions.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan.
• MDPI. (2025, January 14). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem.
• MDPI. (2025, August 3). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem.

• ACS Publications. (2017, December 20). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. [Link]

• TCI Chemicals. (2025, October 30). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, August 9). SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• Seneca. (n.d.). Acyl Chlorides & Acylation. Chemistry: Cambridge International A Level.
• Organic Chemistry Tutor. (n.d.). Synthesis and Reactions of Acid Chlorides.
• Organic Syntheses. (n.d.). Procedure.
• Tuttee Academy. (2021, June 27). AS/A-level - Acylation (Acyl Chlorides).
• Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET.
• PubChem. (n.d.). (2E)-3-(furan-2-yl)prop-2-enoyl chloride.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-Furoyl chloride.
• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction.
• YouTube. (2019, July 29). 08.05 Overview of Acylation Reactions and Acyl Chlorides.
• Chemguide. (n.d.). reaction between acyl chlorides and water - addition / elimination.
• Wikipedia. (n.d.). Friedel–Crafts reaction.

• MDPI. (2022, April 12). Scale-up of Emulsion Polymerisation up to 100 L and with a Polymer Content of up to 67 wt%, Monitored by Photon Density Wave Spectroscopy. Polymers. [Link]

• YouTube. (2016, December 29). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution.
• ResearchGate. (2025, August 7). (PDF) Scale-Up of Polymerization Process: A Practical Example.
• FAQ. (2022, March 7). Efficient Synthesis and Purification of 2-Furoyl Chloride: What Methods Can Be Used?
• Semantic Scholar. (2025, April 20). Optimizing the Synthesis of CO2-Responsive Polymers: A Kinetic Model Approach for Scaling Up.
• Save My Exams. (2024, October 26). Friedel-Crafts Acylation. A Level Chemistry Revision Notes.
• Loba Chemie. (2017, October 5). 2- FUROYL CHLORIDE FOR SYNTHESIS MSDS.
• BenchChem. (n.d.). Purification techniques for 2-Bromo-3-methylbutanoyl chloride reaction mixtures.
• ResearchGate. (n.d.). Scale‐up reaction and transformation of 3 a. [Image].
• Google Patents. (n.d.). CN106674166A - Preparation method of furoyl chloride.
• BenchChem. (n.d.). Technical Support Center: Scale-Up of Reactions with 4-Bromofuran-2-carbonyl chloride.
• PMC. (n.d.). Reversed Controlled Polymerization (RCP): Depolymerization from Well-Defined Polymers to Monomers.
• ResearchGate. (2015, December 1). Why was the polymerization of ionic liquids not successful?
• Sigma-Aldrich. (n.d.). 2-Furoyl chloride 95.
• Reddit. (2025, March 31). Synthesis of Acyl Chlorides with Thionyl Chloride. r/Chempros.
• ChemicalBook. (2023, July 6). 2-Propenoyl chloride, 3-(3-furanyl)-, (2E)-.
• Sigma-Aldrich. (n.d.). (E)-3-(Furan-2-yl)acryloyl chloride.
• ResearchGate. (n.d.). Reaction Pathways of Propenoyl Chloride (CH 2 CH–C( O)Cl) on Cu(100) and O/Cu(100).

• PubMed. (2026, January 15). Evaluating the Antiproliferative Effects of Tri(2-Furyl)- and Triphenylphosphine-Gold(I) Pyridyl- and Pyrimidine-Thiolate Complexes. Biomolecules. [Link]

• YouTube. (2024, December 9). Worked exam answer - AQA A level reactions of propanoyl chloride question.

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Reference Data & Comparative Studies

Comparative Reactivity Profile: 3-(2-Furyl)propenoyl Chloride vs. Cinnamoyl Chloride

Executive Summary: The Bioisostere Trade-Off

In drug discovery and material science, the substitution of a phenyl ring (cinnamoyl) with a furan ring (3-(2-furyl)propenoyl) is a classic bioisosteric replacement intended to alter lipophilicity, metabolic stability, or hydrogen bonding potential.

While structurally similar, these two

-unsaturated acyl chlorides exhibit distinct reactivity profiles driven by the electronic nature of the aromatic core.

• Cinnamoyl Chloride: The robust "workhorse." Exhibits standard electrophilic behavior at the carbonyl, high thermal stability, and resistance to acidic conditions.

• 3-(2-Furyl)propenoyl Chloride: The "sensitive" alternative. Possesses comparable carbonyl electrophilicity but introduces significant instability risks—specifically acid-catalyzed ring opening and photo-oxidative polymerization.

The Bottom Line: Reactivity at the carbonyl center is kinetically similar (attenuated by the vinyl spacer), but the process window for the furan derivative is significantly narrower. It requires strictly neutral/basic conditions and lower temperatures to prevent heterocyclic degradation.

Electronic & Structural Fundamentals

To understand the reactivity differences, one must analyze the electronic "push-pull" dynamics of the conjugated systems.

The Electronic Tug-of-War

Both molecules feature a conjugated system linking an aromatic ring to an electrophilic carbonyl chloride.

• Inductive Effect (-I): The oxygen atom in the furan ring is electronegative, exerting a withdrawing effect.

• Resonance Effect (+M): The lone pair on the furan oxygen donates electron density into the ring and, via the vinyl linker, toward the carbonyl oxygen.

In the furan system, the +M effect dominates , making the furan ring

-excessive (electron-rich). This electron donation stabilizes the carbonyl group more effectively than the phenyl ring in cinnamoyl chloride.

Theoretical Consequence: The increased ground-state stabilization of the furan derivative renders the carbonyl carbon slightly less electrophilic (slower to react with nucleophiles) compared to the cinnamoyl analog. However, this kinetic penalty is often negligible compared to the thermodynamic instability of the furan ring itself.

Visualization: Electronic Activation Pathways

Figure 1: Comparative electronic flow. The furan ring's strong resonance donation stabilizes the acyl chloride but introduces structural vulnerabilities.

Comparative Reactivity Matrix

The following data summarizes the operational differences between the two reagents.

Feature	Cinnamoyl Chloride	3-(2-Furyl)propenoyl Chloride	Implications for Protocol
Carbonyl Electrophilicity	High	Moderate to High	Furan derivative may require slightly longer reaction times or stronger catalysts (e.g., DMAP).
Acid Stability	Excellent	Poor	CRITICAL: Avoid acidic workups or generation of HCl without a scavenger. Furan rings open in acid (formation of dicarbonyls).[1]
Thermal Stability	Stable > 150°C	Unstable > 60-80°C	Perform furan reactions at 0°C to RT. Do not distill without vacuum and stabilizers.
Light Sensitivity	Low	High	Protect furan derivatives from light to prevent photo-oxidation/dimerization.
Solubility	Lipophilic solvents	Slightly more polar	Furan derivatives often have better solubility in intermediate polarity solvents (THF, MeCN).
Primary Side Reaction	Hydrolysis (to acid)	Polymerization / Ring Opening	Use radical inhibitors (BHT) if storing the furan derivative.

Experimental Protocols

Synthesis of the Acyl Chloride

Why this matters: Commercial availability of the furan derivative is lower. You often must synthesize it fresh. The Trap: Using Thionyl Chloride (

) generates and heat, which destroys the furan ring. Oxalyl Chloride is the mandatory alternative.

Protocol A: Safe Synthesis of 3-(2-Furyl)propenoyl Chloride

Reagents: 3-(2-Furyl)acrylic acid (1.0 eq), Oxalyl Chloride (1.2 eq), DMF (catalytic), DCM (anhydrous).

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• Dissolution: Suspend 3-(2-furyl)acrylic acid in anhydrous DCM (0.2 M). Add 2-3 drops of DMF (catalyst).

• Addition: Cool to 0°C . Add Oxalyl Chloride dropwise. Note: Gas evolution (

  ) will occur.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Checkpoint: Solution should become clear.

• Workup: Evaporate solvent in vacuo at < 30°C .

  • Caution: Do not heat. Do not wash with aqueous acid.

  • Result: Use the crude yellow/brown solid immediately for the next step.

Coupling Reaction (Amidation)

This protocol ensures the survival of the furan ring during coupling.

Protocol B: General Amidation (Schotten-Baumann Conditions)

Reagents: Crude Acyl Chloride (from Protocol A), Amine (1.0 eq), Triethylamine (

, 2.5 eq), DCM.

• Preparation: Dissolve the Amine and

  in DCM at 0°C .

• Addition: Dissolve the crude 3-(2-Furyl)propenoyl chloride in minimal DCM and add dropwise to the amine solution.

  • Why: Adding acid chloride to base ensures the environment remains basic/neutral, preventing acid-catalyzed decomposition.

• Monitoring: Stir at 0°C for 30 mins, then RT for 1-2 hours. Monitor via TLC (Furan spots often stain dark red/brown with Vanillin).

• Quench: Quench with saturated

  (mild base). Avoid 1M HCl washes.

• Purification: Silica gel chromatography.

  • Tip: 3-(2-Furyl) derivatives are prone to streaking. Add 1%

    to the eluent if the product is acid-sensitive.

Decision Workflow: Selecting the Right Pathway

Use this logic flow to determine if the Furan bioisostere is viable for your synthesis.

Figure 2: Strategic decision tree for selecting between phenyl and furyl acryloyl derivatives.

References

• American Chemical Society. (1978). Reaction kinetics of cinnamoyl, beta-2-furylacryloyl, and beta-2-thienylacryloyl chlorides with anilines in benzene.[2] Journal of Organic Chemistry.[2] Retrieved from [Link]

• Kolykhalov, D. A., et al. (2024).[3] The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions.[3] ChemSusChem.[3] Retrieved from [Link]

• Oriental Journal of Chemistry. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Biological Efficacy of 3-(2-Furyl)propenoyl Scaffolds

Executive Summary

This guide evaluates the biological utility of 3-(2-furyl)propenoyl chloride (also known as furanacryloyl chloride) as a critical pharmacophore precursor. While the acid chloride itself is a transient synthetic reagent, its downstream derivatives—specifically amides, hydrazides, and esters —represent a vital class of bioisosteres to cinnamoyl (phenyl-acrylic) compounds.

Key Value Proposition: The 3-(2-furyl)propenoyl moiety functions as a "Michael Acceptor" warhead. Replacing the phenyl ring of cinnamic acid with a furan ring alters lipophilicity (

), reduces steric bulk, and introduces an oxygen atom capable of hydrogen bond acceptance, often enhancing binding affinity for specific enzyme pockets (e.g., bacterial DNA gyrase, tubulin).

Structural Rationale & Synthesis Workflow

The Pharmacophore

The core structure consists of a furan ring conjugated to an

-unsaturated carbonyl system. This conjugation allows for resonance stabilization but also makes the -carbon electrophilic, facilitating covalent interactions with cysteine residues in target proteins.

Synthesis Pathway

The acid chloride is rarely isolated for long-term storage due to moisture sensitivity. It is typically generated in situ from 3-(2-furyl)acrylic acid.

Figure 1: Synthetic workflow transforming biomass-derived furfural into bioactive furan-acrylic derivatives via the acid chloride intermediate.[1][2][3]

Comparative Biological Efficacy[6]

This section objectively compares furan-acrylic derivatives against standard-of-care agents and structural analogs (phenyl-acrylics).

Antimicrobial Activity

Furan-acrylic amides and hydrazides exhibit broad-spectrum activity, often outperforming phenyl analogs against specific fungal strains due to the polarity of the furan oxygen.

Table 1: Comparative MIC Values (µg/mL) Data synthesized from representative structure-activity relationship (SAR) studies [1, 3].

Compound Class	Target Organism	MIC Range (µg/mL)	Comparison vs. Standard
Furan-acryloyl Hydrazide	Candida albicans	3.9 – 15.6	Superior to Fluconazole (Resistance dependent)
Furan-acryloyl Amide	S. aureus (MRSA)	12.5 – 50.0	Comparable to Ampicillin; Inferior to Vancomycin
Phenyl-acryloyl Analog	S. aureus	25.0 – 100.0	Furan derivatives often show 2x potency vs. Phenyl analogs
Ciprofloxacin (Control)	E. coli	0.01 – 1.0	Furan derivatives are generally Inferior for Gram-negatives

Insight: The furan derivatives are most effective as antifungals and against Gram-positive bacteria . The lipophilicity of the furan ring facilitates penetration of the peptidoglycan layer in Gram-positives more effectively than the outer membrane of Gram-negatives.

Anticancer & Cytotoxicity

The

-unsaturated ketone/amide motif acts as a tubulin inhibitor or DNA intercalator.

Table 2: Cytotoxicity Profile (IC50 in µM) Targeting MCF-7 (Breast Cancer) and HT-29 (Colon Cancer) cell lines [2, 5].

Compound	Cell Line	IC50 (µM)	Selectivity Index (SI)*	Performance Note
Furan-acryloyl-thiazole	MCF-7	2.96 ± 0.12	> 10	High Potency. Induces G2/M arrest.
Doxorubicin (Standard)	MCF-7	1.20 ± 0.05	Low (Toxic)	Standard is more potent but less selective.
Cinnamoyl (Phenyl) Analog	MCF-7	8.45 ± 0.50	> 5	Furan analog is ~3x more potent than phenyl.
Furan-acryloyl ester	HT-29	12.4 ± 1.1	> 50	Moderate potency, high safety profile.

*Selectivity Index (SI) = IC50 (Normal Cells) / IC50 (Cancer Cells). Higher is better.

Mechanism of Action (MoA)

The biological activity is driven by the Michael Acceptor mechanism. The furan ring acts as an electron donor via resonance, modulating the reactivity of the vinyl group.

Figure 2: Mechanism of Action showing the covalent binding of the furan-acrylic scaffold to biological targets.

Experimental Protocols

Synthesis of 3-(2-Furyl)propenoyl Chloride

This protocol generates the reactive intermediate required for all derivatives.

Reagents: 3-(2-Furyl)acrylic acid (10 mmol), Thionyl Chloride (

, 15 mmol), DMF (cat.), Dry Dichloromethane (DCM).

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar. Maintain an inert atmosphere (

  or ).

• Dissolution: Suspend 3-(2-furyl)acrylic acid in dry DCM (20 mL). Add 2 drops of DMF (catalyst).

• Activation: Add thionyl chloride dropwise at 0°C.

• Reflux: Warm to room temperature, then reflux for 2–3 hours. Monitor by TLC (disappearance of acid) or IR (shift of carbonyl stretch from ~1680

  to ~1750 ).

• Isolation: Evaporate solvent and excess

  under reduced pressure. The residue (yellow/brown oil or solid) is the crude acid chloride. Use immediately for the next step (coupling).

General Amidation Protocol (Derivatization)

Reagents: Crude Acid Chloride (from 5.1), Amine/Hydrazine derivative (10 mmol), Triethylamine (

, 12 mmol), Dry DCM.

• Coupling: Dissolve the amine in dry DCM with

  at 0°C.

• Addition: Add the crude acid chloride (dissolved in minimal DCM) dropwise to the amine solution.

• Reaction: Stir at room temperature for 4–12 hours.

• Workup: Wash with

  (sat. aq.), water, and brine. Dry over .

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography.

In Vitro Cytotoxicity Assay (MTT)

Purpose: Validate anticancer potential.

• Seeding: Seed MCF-7 cells (

  cells/well) in 96-well plates. Incubate for 24h.

• Treatment: Add test compounds (dissolved in DMSO, final concentration <0.1%) at graded concentrations (0.1 – 100 µM). Include Doxorubicin as positive control.

• Incubation: Incubate for 48h at 37°C, 5%

  .

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

References

• Synthesis and Biological Activity of 3-(2-Furanyl)-6-Aryl-1,2,4-Triazolo[3,4-b]-1,3,4-Thiadiazoles. National Institutes of Health (PMC).

• A Comparative Analysis of the Biological Activities of Furan and Pyran Derivatives. BenchChem.

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules (MDPI).

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds. Oriental Journal of Chemistry.

• Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Biological Activity of 3-(2-Furanyl)-6-Aryl-1,2,4-Triazolo[3,4-b]-1,3,4 –Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]

Spectroscopic Analysis of 3-(2-Furyl)propenoyl Chloride Reaction Products

A Comparative Technical Guide for Drug Development & Synthetic Applications

Executive Summary: The Furan Advantage

In modern drug discovery and materials science, 3-(2-Furyl)propenoyl chloride (FPC)—often referred to as 3-(2-furyl)acryloyl chloride—serves as a critical bioisostere to the more common Cinnamoyl Chloride. While both reagents introduce an

-unsaturated acyl moiety, the substitution of the phenyl ring (cinnamoyl) with a furan ring (furyl) introduces unique electronic and spectroscopic properties essential for structure-activity relationship (SAR) studies.

This guide provides a rigorous comparison of FPC reaction products against their cinnamoyl counterparts, focusing on spectroscopic validation and derivatization efficiency . It is designed for scientists who need to distinguish between successful amidation/esterification and common failure modes like hydrolysis.

Strategic Comparison: Furan vs. Phenyl Kinetics

Before analyzing spectra, it is vital to understand the electronic environment that dictates the reaction outcome. The furan ring is

-excessive compared to the benzene ring, which influences both the electrophilicity of the acyl chloride and the spectroscopic signature of the final product.

Feature	3-(2-Furyl)propenoyl Chloride (FPC)	Cinnamoyl Chloride (Cin-Cl)	Impact on Analysis
Electronic Nature	Electron-rich (Furan Oxygen lone pair donation)	Electron-neutral (Relative to Furan)	FPC products often show distinct UV shifts.
Steric Profile	5-membered ring (Compact)	6-membered ring (Bulky)	FPC allows tighter binding in enzyme pockets (e.g., Chymotrypsin).
Stability	Acid-sensitive (Ring opening possible)	Acid-stable	Critical: Avoid strong acidic workups for FPC products.
UV Absorbance	Distinct ~300-320 nm	~280-290 nm	FPC derivatives are excellent chromogenic tags.

Experimental Protocol: Synthesis of N-Benzyl-3-(2-furyl)acrylamide

Model Reaction: To standardize the spectroscopic data, we utilize the reaction of FPC with Benzylamine . This provides a clear "Amide A" vs. "Amide B" comparison without aliphatic noise.

Reagents & Stoichiometry[1]

• Electrophile: 3-(2-Furyl)propenoyl chloride (1.0 eq)

• Nucleophile: Benzylamine (1.1 eq)

• Base: Triethylamine (1.5 eq) – Scavenges HCl

• Solvent: Anhydrous Dichloromethane (DCM) – Avoids hydrolysis

Step-by-Step Workflow

• Setup: Purge a 2-neck round-bottom flask with

  . Add FPC dissolved in DCM. Cool to 0°C.

• Addition: Add Benzylamine/TEA mixture dropwise over 20 mins. Exothermic control is vital to prevent polymerization.

• Reaction: Warm to RT and stir for 2 hours.

• Monitoring: Check TLC (SiO2, 30% EtOAc/Hexanes). Product (

  ) should appear; Acid Chloride ( , unstable) disappears.

• Workup: Wash with saturated

  (removes FA-OH byproduct) followed by Brine. Do NOT wash with 1M HCl (risk of furan degradation).

Workflow Visualization

The following diagram outlines the logical flow and critical decision points during synthesis and purification.

Caption: Optimized synthesis workflow for Furan-acrylates, emphasizing the basic quench to remove hydrolytic byproducts.

Spectroscopic Comparison & Analysis

This section details how to validate the product using NMR, IR, and UV-Vis, highlighting the specific differences between the Furan (FPC) and Phenyl (Cin-Cl) derivatives.

Proton NMR ( H NMR) – The "Furan Fingerprint"

The most definitive confirmation comes from the aromatic region. While Cinnamoyl derivatives show a complex 5-proton multiplet (7.3–7.5 ppm), FPC derivatives show a distinct 3-proton pattern.

Table 1: Comparative

H NMR Shifts (in )

Proton Position	Furan Derivative (Product)	Cinnamoyl Derivative (Alternative)	Diagnostic Note
Vinyl (-CO-CH=)	6.4 – 6.6 (d, Hz)	6.5 – 6.7 (d, Hz)	Large confirms trans geometry.
Vinyl (=CH-Ar)	7.4 – 7.6 (d, Hz)	7.6 – 7.8 (d, Hz)	Furan -proton is often slightly shielded relative to phenyl.
Ring Protons	3 Distinct Signals: 1. C5-H: ~7.5 (d)2. C3-H: ~6.6 (d)3. C4-H: ~6.4 (dd)	Multiplet: 7.3 – 7.5 (m, 5H)Often overlaps.	Key Indicator: The Furan C5-H doublet at ~7.5 is very sharp and distinct.
Amide N-H	5.8 – 6.5 (broad s)	5.8 – 6.5 (broad s)	Broadness depends on concentration/H-bonding.

Infrared Spectroscopy (FT-IR)

IR is the fastest method to confirm the conversion of the Acid Chloride to the Amide/Ester.

• Starting Material (FPC): Sharp, intense band at ~1750 cm

  (C=O, Acid Chloride).

• Product (Amide): Shift to 1650–1660 cm

  (Amide I band).

• Differentiation: The Furan ring C=C stretching vibrations (~1500–1600 cm

  ) are generally sharper and less complex than the aromatic C=C stretches of the benzene ring.

UV-Vis Spectroscopy

Furan-acrylates possess a high molar extinction coefficient (

).

• FPC Product

  : Typically 305–320 nm .

• Cin-Cl Product

  : Typically 280–295 nm .

• Application: The red-shifted absorption of FPC products makes them superior for monitoring enzymatic hydrolysis (e.g., as chromogenic substrates) because they absorb away from standard protein aromatic residues (280 nm).

Troubleshooting & Self-Validation

A common failure mode is hydrolysis of the acid chloride due to wet solvents, yielding 3-(2-Furyl)acrylic acid (FA-OH) instead of the amide.

The Hydrolysis Check

If your yield is low, check the

H NMR for the "Hydrolysis Ghost":

• Acid Proton: A very broad singlet >11 ppm indicates carboxylic acid (FA-OH).

• Shift Drift: The vinyl protons in the acid (FA-OH) are typically shifted upfield by 0.1–0.2 ppm compared to the amide product.

Spectroscopic Logic Tree

Use this logic flow to interpret ambiguous spectral data.

Caption: Decision tree for validating product identity and ruling out common impurities like starting material or hydrolyzed acid.

References

• BenchChem. (2025).[1] An In-depth Technical Guide to the Core Reaction Mechanisms of Acryloyl Chloride. Retrieved from

• Fujisawa, S., et al. (1990).[2] Changes in NMR chemical shifts of methacrylates induced by their interactions with phospholipid liposomes. Dental Materials Journal. Retrieved from

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley. (Standard text for assigning Furan vs. Phenyl multiplets).

• Miyazawa, T., et al. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions. PMC. Retrieved from

• Wikipedia. Acryloyl chloride: Properties and Reactivity. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Changes in NMR chemical shifts of methacrylates induced by their interactions with the phospholipid and the phospholipid/cholesterol liposome system - PubMed [pubmed.ncbi.nlm.nih.gov]

validation of synthetic pathways using 3-(2-Furyl)propenoyl chloride

Content Type: Publish Comparison Guide Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists[1]

Executive Summary: The Electrophile Dilemma

In the synthesis of bioactive amides and esters—such as the collagenase substrate FALGPA or furan-based organic semiconductors—the introduction of the 3-(2-furyl)acryloyl motif is a critical step.[1] The core challenge lies in the furan ring's acid sensitivity .

While 3-(2-Furyl)propenoyl chloride (Structure 1 ) offers superior electrophilicity compared to direct coupling agents, its synthesis and handling are fraught with risks of acid-catalyzed polymerization and furan ring opening.[1] This guide objectively compares the Acid Chloride Activation Route against Direct Coupling (EDC/HATU) , providing validated protocols to maximize yield while preserving the heteroaromatic core.

Reagent Profile & Critical Instabilities

Compound: 3-(2-Furyl)propenoyl chloride (also: 3-(2-Furyl)acryloyl chloride) CAS: 14715-38-9 Precursor: 3-(2-Furyl)acrylic acid (CAS: 539-47-9)[1]

The "Double-Trigger" Instability

This reagent possesses two reactive centers that require specific stabilization strategies:

• The Furan Ring: Highly electron-rich (enamine-like).[1] In the presence of strong acids (like HCl generated during thionyl chloride activation), it undergoes electrophilic attack at the

  -position, leading to ring opening and tar formation.

• The Acryloyl Moiety: Susceptible to radical polymerization or Michael addition.

Expert Insight: Commercial samples often degrade into dark viscous oils due to trace HCl catalyzing intermolecular reactions. In situ generation is strongly recommended over isolation for scale-up.

Comparative Analysis: Activation vs. Coupling[2]

The following matrix compares the two dominant pathways for attaching the 3-(2-furyl)acryloyl group to a nucleophile (R-NH₂ or R-OH).

Comparative Performance Matrix

Feature	Method A: Acid Chloride Route (Recommended)	Method B: Direct Coupling (EDC/HATU)
Reagent	Oxalyl Chloride / cat.[1] DMF	EDC·HCl / HOBt or HATU
Mechanism	Formation of highly reactive acyl chloride	Formation of active ester (OBt/OAt)
Reaction Rate	Fast (< 1 hour)	Slow (4–12 hours)
Atom Economy	High (Byproducts: CO, CO₂, HCl)	Low (Byproducts: Urea, reagent mass)
Furan Stability	Risk: High if HCl not removed	Safe: Neutral pH conditions
Purification	Simple (Evaporation/Distillation)	Difficult (Urea removal requires wash/column)
Scalability	Excellent (>100g)	Poor (Costly reagents)
Typical Yield	85–92%	60–75%

Decision Logic

• Choose Method A (Acid Chloride) if: You are working on >1g scale, the nucleophile is sterically hindered, or you require anhydrous conditions. Critical Requirement: You must use the Oxalyl Chloride method (Protocol 1) to avoid harsh heating.

• Choose Method B (Coupling) if: You are working on <100mg scale, or the substrate contains acid-sensitive protecting groups (e.g., Boc, acetals) that cannot survive even transient HCl exposure.[1]

Experimental Validation Protocols

Protocol 1: The "Furan-Safe" Acid Chloride Synthesis

Standard reflux with thionyl chloride (

) often destroys the furan ring.[1] This protocol uses the Vilsmeier-Haack type activation at lower temperatures.[1]

Reagents:

• 3-(2-Furyl)acrylic acid (1.0 eq)[1]

• Oxalyl Chloride (1.2 eq)[1]

• DMF (Catalytic, 2-3 drops)[1]

• Dichloromethane (DCM), anhydrous[1][2]

• Stabilizer: BHT (2,6-di-tert-butyl-4-methylphenol), 0.1 mol%[1]

Step-by-Step Workflow:

• Suspension: In a flame-dried flask under

  , suspend 3-(2-furyl)acrylic acid and BHT in anhydrous DCM (0.5 M concentration).

• Activation: Cool to 0°C. Add catalytic DMF.

• Chlorination: Add Oxalyl Chloride dropwise over 20 minutes. Observation: Vigorous gas evolution (CO/CO₂) will occur.

• Completion: Allow to warm to room temperature and stir for 2 hours. The solution should turn from a suspension to a clear, amber liquid.

• Validation (In-Process Control): Aliquot 50 µL into methanol. Analyze by TLC or GC-MS.

  • Success Criteria: Complete conversion to the methyl ester (

    distinct from acid).

• Isolation: Concentrate under reduced pressure at <30°C . Do not heat.

  • Result: Yellow/Orange semi-solid. Use immediately.

Protocol 2: Structural Validation (QC)

To validate that the synthetic pathway did not degrade the furan ring, perform

-NMR on the final coupled product.

Key Diagnostic Signals:

• Intact Furan: Look for the characteristic doublet-of-doublets at ~6.5 ppm (

  ) and doublets at ~6.7 ppm ( ) and ~7.5 ppm ( ).[1]

• Failure Mode (Ring Opening): Disappearance of aromatic signals; appearance of broad aliphatic multiplets in the 1.0–3.0 ppm region (polymeric material) or aldehyde peaks (ring opening).[1]

• Double Bond Geometry: The coupling constant (

  ) of the alkene protons should be ~16 Hz , confirming the trans (E)-isomer is maintained.

Mechanistic Visualization

The following diagram illustrates the pathway logic and the specific failure modes (red paths) that this guide aims to prevent.

Caption: Pathway selection logic. Method A (Green) balances reactivity and stability.[1] Method B (Red) risks acid-catalyzed decomposition.[1]

References

• Sigma-Aldrich. (n.d.).[1] (E)-3-(Furan-2-yl)acryloyl chloride Product Sheet. Retrieved from [1]

• BenchChem. (2025).[3][4] Stability issues of furan rings in acidic or basic conditions. Retrieved from

• National Institutes of Health (NIH). (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives. PMC. Retrieved from

• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry (EDC/DCC). Retrieved from [1]

• Wikipedia. (n.d.).[1] Acryloyl chloride: Preparation and Reactions. Retrieved from [1]

Sources

• 1. N- 3-(2-Furyl)acryloyl -Leu-Gly-Pro-Ala 78832-65-2 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

literature review of 3-(2-Furyl)propenoyl chloride applications

This guide is structured as a technical dossier for application scientists and medicinal chemists. It prioritizes decision-making logic, experimental rigor, and comparative analysis over generic descriptions.

Comparative Application Guide & Experimental Protocols

CAS: 14715-38-9 | Synonyms: 3-(Furan-2-yl)acryloyl chloride; Furan-2-acryloyl chloride Molecular Weight: 156.57 g/mol | Physical State: Crystalline Solid (Low Melting Point) / Oil (depending on purity)

Executive Summary: The "Furan vs. Phenyl" Strategic Choice

In drug discovery and materials science, 3-(2-Furyl)propenoyl chloride serves as the critical electrophilic gateway to introducing the furan-2-acrylate motif. This moiety is a bioisostere of the cinnamoyl group (phenyl-acrylate).

Why choose this over Cinnamoyl Chloride? While Cinnamoyl chloride is the industry standard for introducing conjugated aromatic systems, the 3-(2-Furyl) analog offers distinct advantages in solubility and target binding . The furan oxygen acts as a hydrogen bond acceptor, often improving affinity in enzyme active sites (e.g., urease, tyrosinase) compared to the hydrophobic phenyl ring.

Comparative Decision Matrix

The following table contrasts 3-(2-Furyl)propenoyl chloride with its primary alternatives: Cinnamoyl Chloride (Aromatic standard) and Acryloyl Chloride (Aliphatic standard).

Feature	3-(2-Furyl)propenoyl Chloride	Cinnamoyl Chloride	Acryloyl Chloride
Primary Utility	Bioactive Heterocycles, Photopolymers	Stable Aromatic Linkers	Simple Polymerization
Electronic Character	Electron-rich aromatic (Furan)	Neutral aromatic (Benzene)	Electron-poor alkene
H-Bonding Potential	High (Furan Oxygen acceptor)	Low (Hydrophobic only)	None
Photoreactivity	[2+2] Cycloaddition (High Efficiency)	[2+2] Cycloaddition	Radical Polymerization
Water Solubility (Derivatives)	Moderate (Improved polarity)	Low	High
Stability	Moderate (Hydrolysis sensitive)	High	Low (Polymerizes)

Strategic Application: Pharmaceutical Synthesis

Target Class: Urease Inhibitors & Antimicrobials

The furan ring is not merely a spacer; it is a pharmacophore. In the synthesis of Furan-Chalcone analogs, this acid chloride reacts with acetophenones or amines.

Mechanism of Action Insight: Unlike the phenyl analog, the furan ring facilitates tighter binding in the urease active site via electrostatic interactions with nickel ions or active site residues.

Experimental Protocol: Synthesis of N-Substituted Furan-Acrylamides

Context: This protocol is designed to minimize hydrolysis of the acid chloride while maximizing yield against nucleophilic amines.

Reagents:

• 3-(2-Furyl)propenoyl chloride (1.0 eq)

• Target Amine (1.1 eq)

• Triethylamine (Et₃N) (1.5 eq) or Pyridine

• Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step Methodology:

• Preparation: Dissolve the amine and Et₃N in anhydrous DCM under an inert atmosphere (

  ). Cool to 0°C.[1]

• Addition: Dissolve 3-(2-Furyl)propenoyl chloride in a minimal volume of DCM. Add this solution dropwise to the amine mixture over 20 minutes.

  • Why? Rapid addition causes localized heating, leading to impurities or polymerization of the double bond.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3–6 hours. Monitor by TLC (System: Hexane/EtOAc 7:3).

• Quenching (The Critical Step):

  • Wash with 1M HCl (to remove unreacted amine/pyridine).

  • Wash with Saturated

    (to neutralize acid byproducts).

  • Wash with Brine.

• Isolation: Dry over

  , filter, and concentrate in vacuo. Recrystallize from Ethanol/Water if solid.

Strategic Application: Materials Science (Photocrosslinking)

Application: Chitosan Hydrogels for Tissue Engineering

The 3-(2-Furyl)propenoyl moiety is superior to simple acrylates for hydrogels requiring tunable mechanical properties . Upon UV irradiation, the conjugated double bond undergoes [2+2] cycloaddition, forming crosslinks without the need for toxic chemical crosslinkers (like glutaraldehyde).

Performance Data: Furan vs. Cinnamoyl Hydrogels

• Gelation Time: Furan derivatives typically gel faster due to the electron-rich nature of the diene system facilitating the photoreaction.

• Swelling Ratio: Furan-modified chitosan shows higher equilibrium swelling compared to cinnamoyl-chitosan due to the increased polarity of the furan ring.

Visualized Workflows (Graphviz)

Diagram 1: The Synthesis Workflow (Acid to Amide)

This diagram illustrates the critical pathway from the precursor acid to the final bioactive amide, highlighting the "Self-Validating" checkpoints.

Caption: Step-by-step synthesis workflow with integrated validation checkpoints (IR and TLC) to ensure high-yield conversion.

Diagram 2: Strategic Decision Matrix

When should a researcher select the Furan derivative over the Phenyl (Cinnamoyl) analog?

Caption: Decision tree for selecting between Furan and Cinnamoyl linkers based on solubility, binding, and photoreactivity requirements.

References

• Synthesis of Furan-Chalcones (Urease Inhibitors)

  • Title: Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)-2-propen-1-ones as Urease Inhibitors.
  • Source: Semantic Scholar / Research Papers.

  • URL: [https://www.semanticscholar.org/paper/Exploring-the-Synthetic-Chemistry-of-Phenyl-3-(5-2-propen-1-ones-as-Urease-Inhibitors]([Link]

• Photocrosslinkable Chitosan Hydrogels

  • Title: Photocrosslinkable chitosan based hydrogels for neural tissue engineering.[2]

  • Source: N

  • URL:[Link]

• Antimicrobial Activity of Furan-Acrylic Derivatives

  • Title: Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.[3][4]

  • Source: MDPI / PMC.

  • URL:[Link]

• General Acyl Chloride Synthesis Protocols

  • Title: Safe, Selective, and High-Yielding Synthesis of Acryloyl Chloride in a Continuous-Flow System.[5]

  • Source: Scilit / Chemistry Journals.[5]

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Photocrosslinkable chitosan based hydrogels for neural tissue engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]

Safety & Regulatory Compliance

3-(2-Furyl)propenoyl chloride proper disposal procedures

Executive Summary: Immediate Safety Directive

STOP. Do not dispose of 3-(2-Furyl)propenoyl chloride (CAS: 63485-67-6) down the drain or in general trash. This compound is a water-reactive acyl chloride . Contact with moisture releases hydrogen chloride (HCl) gas and significant heat. Disposal requires a controlled chemical neutralization process (hydrolysis) or specialized lab-packing for hazardous waste pickup.[1]

Part 1: Hazard Profile & Pre-Disposal Assessment

Before initiating any disposal procedure, you must understand the specific chemical behavior of this molecule.[2] It contains two distinct reactive moieties: the acyl chloride (highly reactive with nucleophiles/water) and the furan ring (acid-sensitive, prone to polymerization).

Chemical Safety Data

Parameter	Specification
Compound Name	3-(2-Furyl)propenoyl chloride (also: 3-(2-Furyl)acryloyl chloride)
CAS Number	63485-67-6
Molecular Formula	C H ClO
Primary Hazards	Corrosive (Skin/Eye) , Lachrymator , Water Reactive
GHS Codes	H314 (Causes severe skin burns), EUH014 (Reacts violently with water)
Decomposition Products	3-(2-Furyl)acrylic acid (Solid), Hydrogen Chloride (Gas/Acid)

The Chemistry of Disposal

The goal of disposal is controlled hydrolysis . We must convert the volatile, corrosive acid chloride into its corresponding carboxylic acid (3-(2-Furyl)acrylic acid) and a neutral salt, stripping it of its ability to release HCl gas.[2]

• Why Sodium Bicarbonate? Unlike strong bases (NaOH), bicarbonate buffers the solution.[2] The furan ring is acid-sensitive; if the hydrolysis solution becomes too acidic (from HCl generation), the furan ring may open or polymerize, creating sticky tars.[2] Bicarbonate prevents this runaway acidification.

Part 2: The Neutralization Protocol

Applicability: This protocol is for small quantities (< 50 mL/g) or for cleaning glassware/residues. Requirement: All work must be performed in a functioning fume hood .

Reagents & Equipment

• PPE: Neoprene or Nitrile gloves (double gloved), chemical splash goggles, lab coat.[2]

• Vessel: 1L Beaker (wide mouth to prevent foam-over).

• Neutralizing Base: Saturated Sodium Bicarbonate (

  ) solution or 5% Sodium Hydroxide ( ).

• Cooling: Ice water bath.

Step-by-Step Procedure

• Preparation of Quench Solution:

  • Fill the beaker with approximately 500mL of water and add solid Sodium Bicarbonate until saturated (slurry is fine).

  • Place the beaker into the ice bath. Allow it to cool to < 10°C.

  • Reasoning: Hydrolysis is exothermic. The ice bath prevents the solvent from boiling and aerosolizing the chemical.

• Controlled Addition:

  • If the waste is solid: Dissolve the 3-(2-Furyl)propenoyl chloride in a minimal amount of inert solvent (e.g., Dichloromethane or Ethyl Acetate) to ensure smooth addition.

  • Dropwise Addition: Using an addition funnel or pipette, add the acid chloride solution dropwise into the stirring bicarbonate slurry.[2]

  • Observation: You will see vigorous bubbling (

    evolution). Do not rush. If the solution heats up or foams excessively, stop and wait.[2]

• Reaction Monitoring:

  • The solution may turn dark yellow or brown. This is normal; furan derivatives often darken upon oxidation or polymerization.

  • Continue stirring for 30 minutes after the final addition.

• Verification (The "Stop" Signal):

  • Test the pH of the slurry.[3][4][5][6] It should be between pH 6 and 9.

  • If pH < 6 (Acidic): Add more solid Sodium Bicarbonate.

  • If pH > 10 (Basic): No action needed, but handle with care as it is caustic.[2]

• Final Waste Packaging:

  • The resulting mixture contains the sodium salt of 3-(2-furyl)acrylic acid.

  • Transfer to a waste container labeled "Aqueous Waste: Organic Acid Salts + NaCl."

  • Note: Do not seal the cap tightly for 24 hours to ensure all

    has off-gassed.

Part 3: Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for disposing of this compound, ensuring you choose the correct path based on quantity and state.

Figure 1: Decision tree for the safe disposal and neutralization of furan-based acid chlorides.

Part 4: Regulatory & Waste Stream Classification

Even after neutralization, the material is chemical waste.[2] You must adhere to local EPA (or equivalent) guidelines.

1. RCRA Waste Codes (USA):

• Before Neutralization: The pure substance is classified as D002 (Corrosive). If dissolved in a flammable solvent, it also carries D001 (Ignitable) and potentially F-listed codes (e.g., F002 for Methylene Chloride).[2]

• After Neutralization: The waste is generally non-hazardous if the pH is between 5 and 9 and no toxic solvents were used. However, best practice dictates treating it as "Non-Hazardous Chemical Waste" rather than sanitary sewer disposal, unless your facility has a specific permit for drain disposal of neutralized organic acids.[2]

2. Labeling Requirements: Ensure the final waste tag reads:

CONTENTS: Water (90%), Sodium Chloride, Sodium Bicarbonate, 3-(2-Furyl)acrylic acid sodium salt. [2] HAZARDS: Irritant (due to organics). pH ~8.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10920765, (2E)-3-(furan-2-yl)prop-2-enoyl chloride. Retrieved from [Link]

• Massachusetts Institute of Technology (MIT) EHS. Standard Operating Procedures: Acid Chlorides. Retrieved from [Link][2]

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Sources

• 1. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. Lab methods [zoology.ubc.ca]
• 4. esd.uga.edu [esd.uga.edu]
• 5. laballey.com [laballey.com]
• 6. epfl.ch [epfl.ch]